Cas no 1707402-22-9 (4-Amino-1,6-naphthyridine-3-carbonitrile)

• Product Name: 4-Amino-1,6-naphthyridine-3-carbonitrile
• CAS No: 1707402-22-9
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 5739417
• PubChem ID: 84222144
• Update Time: 2026-03-11

4-Amino-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1707402-22-9
• A926853
• 4-Amino-1,6-naphthyridine-3-carbonitrile
• 4-Amino-[1,6]naphthyridine-3-carbonitrile
• 1,6-Naphthyridine-3-carbonitrile, 4-amino-

• Inchi： 1S/C9H6N4/c10-3-6-4-13-8-1-2-12-5-7(8)9(6)11/h1-2,4-5H,(H2,11,13)
• InChI Key： QHRYSTGMRWUGJR-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=CC=2)C(N)=C(C#N)C=1

Computed Properties

• Exact Mass: 170.059246208g/mol
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 4.80±0.30(Predicted)

Additional information on 4-Amino-1,6-naphthyridine-3-carbonitrile

Introduction to 4-Amino-1,6-naphthyridine-3-carbonitrile (CAS No. 1707402-22-9)

4-Amino-1,6-naphthyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1707402-22-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing two nitrogen atoms. The presence of both an amino group and a nitrile group in its molecular structure endows it with unique chemical reactivity and functional potential, making it a valuable scaffold for the synthesis of biologically active molecules.

The structural framework of 4-Amino-1,6-naphthyridine-3-carbonitrile consists of a central pyridine ring connected to an adjacent pyridazine ring, with the amino substituent located at the 4-position and the carbonitrile group positioned at the 3-position. This arrangement creates a rigid aromatic system with electron-rich and electron-deficient regions, which can be exploited for selective functionalization and interaction with biological targets. The compound’s dual functionality makes it an attractive intermediate for the development of novel therapeutic agents targeting various diseases.

In recent years, 4-Amino-1,6-naphthyridine-3-carbonitrile has been extensively studied for its potential applications in drug discovery. Its naphthyridine core is a privileged scaffold that has been incorporated into numerous pharmacophores exhibiting antimicrobial, anticancer, and anti-inflammatory properties. The amino group serves as a versatile handle for further derivatization via amide bond formation, alkylation, or coupling reactions, while the carbonitrile moiety can participate in nucleophilic addition reactions or serve as a proton acceptor in catalytic processes.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By leveraging the structural features of 4-Amino-1,6-naphthyridine-3-carbonitrile, researchers have designed molecules that can selectively inhibit aberrant kinase activity. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders such as rheumatoid arthritis and psoriasis.

Furthermore, the carbonitrile group in 4-Amino-1,6-naphthyridine-3-carbonitrile has been utilized to develop compounds with enhanced binding affinity to biological targets. The nitrile functionality can form hydrogen bonds or engage in π-stacking interactions with complementary moieties on proteins or nucleic acids. This property has been exploited in the design of small-molecule probes for protein interaction studies and in the development of novel antiviral agents where precise binding to viral proteases or polymerases is essential.

Recent advances in computational chemistry have also highlighted the significance of 4-Amino-1,6-naphthyridine-3-carbonitrile as a building block for drug-like molecules. Molecular docking simulations have demonstrated that derivatives of this compound can effectively interact with pockets on target proteins, suggesting their potential as lead compounds for further optimization. These studies have guided synthetic strategies aimed at improving solubility, metabolic stability, and pharmacokinetic profiles while maintaining high binding affinity.

The versatility of 4-Amino-1,6-naphthyridine-3-carbonitrile extends beyond its applications in kinase inhibition. Researchers have explored its utility in developing antimicrobial agents where the naphthyridine scaffold mimics natural product structures known to exhibit broad-spectrum activity against bacteria and fungi. Additionally, its incorporation into metal-binding ligands has opened avenues for designing diagnostic probes and therapeutic agents that exploit metal ions as cofactors or targets.

In conclusion, 4-Amino-1,6-naphthyridine-3-carbonitrile (CAS No. 1707402-22-9) represents a structurally fascinating and functionally diverse compound with significant implications for pharmaceutical research. Its unique combination of an amino group and a carbonitrile moiety provides multiple opportunities for chemical modification and biological application. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play pivotal roles in the development of next-generation therapeutics that address unmet medical needs.